Cas no 1706749-64-5 (5-Bromo-2-fluoro-4-methoxyaniline)

5-Bromo-2-fluoro-4-methoxyaniline structure
1706749-64-5 structure
Product Name:5-Bromo-2-fluoro-4-methoxyaniline
CAS No:1706749-64-5
MF:C7H7BrFNO
MW:220.038984537125
CID:4703897
Update Time:2023-08-15

5-Bromo-2-fluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-fluoro-4-methoxyaniline
    • 5-Bromo-2-fluoro-4-methoxyaniline
    • Inchi: 1S/C7H7BrFNO/c1-11-7-3-5(9)6(10)2-4(7)8/h2-3H,10H2,1H3
    • InChI Key: BWIFUSNDXLDUBC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1OC)F)N

Computed Properties

  • Exact Mass: 218.96950 g/mol
  • Monoisotopic Mass: 218.96950 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2
  • Molecular Weight: 220.04
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